2-(2-(4-methoxyphenyl)-2-oxoethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[2-(4-methoxyphenyl)-2-oxoethyl]-8-(4-methylphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C21H20N4O4/c1-14-3-7-16(8-4-14)23-11-12-24-19(27)20(28)25(22-21(23)24)13-18(26)15-5-9-17(29-2)10-6-15/h3-10H,11-13H2,1-2H3
• InChI Key: VJDLNMGKYQJWNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C21H20N4O4
• Molecular Weight: 392.4 g/mol

Description

The compound contains several functional groups including a methoxyphenyl group, a tolyl group, and an imidazotriazine dione group. The methoxyphenyl group is a phenyl group with a methoxy (-OCH3) substituent. The tolyl group is a phenyl group with a methyl (-CH3) substituent. The imidazotriazine dione group is a heterocyclic group containing nitrogen atoms.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing a variety of compounds related to 2-(2-(4-methoxyphenyl)-2-oxoethyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione, showcasing their potential in organic synthesis and chemical research. For instance, the synthesis of β-tricarbonyl compounds through reactions with urea and some thioureas highlights the versatility of these molecules as intermediates for generating new chemical entities with potential applications in drug discovery and development (Saçmacı et al., 2008).

Biological Activity

Some studies focus on the biological activities of these compounds, including their potential as antiviral agents and their synergistic effects with other biological molecules. For example, the synthesis and antiviral activity of imidazo[1,2-a]-s-triazine nucleosides against various viruses indicate the therapeutic potential of these compounds (Kim et al., 1978). Moreover, the development of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents highlights the potential use of these compounds in medical treatments (Abu‐Hashem et al., 2020).

Material Science and Other Applications

The synthesis of glycolurils and their analogues, including tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-diones, showcases the utility of these compounds in material science, where they find applications as building blocks in supramolecular chemistry, as well as in the development of pharmacologically active compounds and explosives (Kravchenko et al., 2018).